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Introduction

CGP 62349 is a potent and selective antagonist of the GABA-B receptor. As an orally active
compound, it serves as a valuable tool for investigating the role of the GABA-B receptor system
in various physiological and pathological processes in vivo. This document provides detailed
application notes and protocols for the administration of CGP 62349 to mice, intended to guide
researchers in designing and executing their experimental studies. The protocols and data
presented are compiled from available literature and common laboratory practices. It is
important to note that specific experimental details for CGP 62349 are limited in publicly
available literature; therefore, some information is extrapolated from studies on closely related
GABA-B antagonists.

Mechanism of Action: GABA-B Receptor Signaling

CGP 62349 exerts its effects by blocking the action of the endogenous ligand, gamma-
aminobutyric acid (GABA), at the GABA-B receptor. These receptors are G-protein coupled
receptors (GPCRs) that mediate slow and prolonged inhibitory signals in the central nervous
system. Upon activation by an agonist, the GABA-B receptor couples to Gai/o proteins, leading
to the dissociation of the Ga and Gy subunits. These subunits then modulate downstream
effectors, resulting in neuronal inhibition. As an antagonist, CGP 62349 prevents these
downstream effects.
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 To cite this document: BenchChem. [In Vivo Administration of CGP 62349 in Mice:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668530#in-vivo-administration-of-cgp-62349-in-
mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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